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  4. (6R,7R)-7-Amino-3-[[3-amino-2-(2-hydroxyethyl)pyrazol-1-ium-1-yl]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;chloride
(6R,7R)-7-Amino-3-[[3-amino-2-(2-hydroxyethyl)pyrazol-1-ium-1-yl]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;chloride (6R,7R)-7-Amino-3-[[3-amino-2-(2-hydroxyethyl)pyrazol-1-ium-1-yl]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;chloride
Brand Name: Vulcanchem
CAS No.: 122841-17-2
VCID: VC0043946
InChI: InChI=1S/C13H17N5O4S.ClH/c14-8-1-2-16(17(8)3-4-19)5-7-6-23-12-9(15)11(20)18(12)10(7)13(21)22;/h1-2,9,12,14,19H,3-6,15H2,(H,21,22);1H/t9-,12-;/m1./s1
SMILES: C1C(=C(N2C(S1)C(C2=O)N)C(=O)O)C[N+]3=CC=C(N3CCO)N.[Cl-]
Molecular Formula: C13H18ClN5O4S
Molecular Weight: 375.83 g/mol

(6R,7R)-7-Amino-3-[[3-amino-2-(2-hydroxyethyl)pyrazol-1-ium-1-yl]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;chloride

CAS No.: 122841-17-2

Main Products

VCID: VC0043946

Molecular Formula: C13H18ClN5O4S

Molecular Weight: 375.83 g/mol

(6R,7R)-7-Amino-3-[[3-amino-2-(2-hydroxyethyl)pyrazol-1-ium-1-yl]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;chloride - 122841-17-2

CAS No. 122841-17-2
Product Name (6R,7R)-7-Amino-3-[[3-amino-2-(2-hydroxyethyl)pyrazol-1-ium-1-yl]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;chloride
Molecular Formula C13H18ClN5O4S
Molecular Weight 375.83 g/mol
IUPAC Name (6R,7R)-7-amino-3-[[3-amino-2-(2-hydroxyethyl)pyrazol-1-ium-1-yl]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;chloride
Standard InChI InChI=1S/C13H17N5O4S.ClH/c14-8-1-2-16(17(8)3-4-19)5-7-6-23-12-9(15)11(20)18(12)10(7)13(21)22;/h1-2,9,12,14,19H,3-6,15H2,(H,21,22);1H/t9-,12-;/m1./s1
Standard InChIKey BDEJQUUCUGYDNI-WYUVZMMLSA-N
Isomeric SMILES C1C(=C(N2[C@H](S1)[C@@H](C2=O)N)C(=O)O)C[N+]3=CC=C(N3CCO)N.[Cl-]
SMILES C1C(=C(N2C(S1)C(C2=O)N)C(=O)O)C[N+]3=CC=C(N3CCO)N.[Cl-]
Canonical SMILES C1C(=C(N2C(S1)C(C2=O)N)C(=O)O)C[N+]3=CC=C(N3CCO)N.[Cl-]
Synonyms 7beta-Amino-3-[3-Amino-2-(2-Hydroxyethyl)-1-Pyrazolio]Methyl-3-Cephem-4-Carboxylate Hydrochloride
PubChem Compound 9976787
Last Modified Nov 11 2021
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